Cas no 2229632-38-4 (1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene
• CAS No: 2229632-38-4
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 5943675
• PubChem ID: 165965212
• Update Time: 2025-05-20

1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2229632-38-4
• EN300-2005115
• 1-methanesulfonyl-3-(prop-2-yn-1-yl)benzene
• 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene

• Inchi： 1S/C10H10O2S/c1-3-5-9-6-4-7-10(8-9)13(2,11)12/h1,4,6-8H,5H2,2H3
• InChI Key： YNDFKNBPRFKHDG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(CC#C)C=1)(=O)=O

Computed Properties

• Exact Mass: 194.04015073g/mol
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene

Introduction to 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene (CAS No. 2229632-38-4)

1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229632-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aryl sulfones, characterized by the presence of a methanesulfonyl group (-SO₂-Me) and an alkyne substituent (-C≡CH) at the para position relative to the methanesulfonyl group on a benzene ring. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The synthesis of 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene involves a multi-step process that typically begins with the functionalization of a benzene derivative. The introduction of the methanesulfonyl group is often achieved through sulfonylation reactions, which can be carried out using reagents such as methanesulfonyl chloride in the presence of a base. Subsequently, the propyne group is introduced via Sonogashira coupling or other cross-coupling reactions, which require a palladium catalyst and appropriate ligands to facilitate the transformation. The precise control over reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts.

One of the most compelling aspects of 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene is its potential in medicinal chemistry. The methanesulfonyl group is known to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design. Additionally, the propyne substituent introduces a reactive site that can be further modified through various chemical transformations, allowing for the creation of more complex molecular architectures. Recent studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In materials science, 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene has shown promise as a building block for advanced polymers and coatings. The presence of both aromatic and alkyne functionalities allows for polymerization via various routes, including ROMP (Ring-Oopening Metathesis Polymerization) and click chemistry strategies. These polymers exhibit unique properties such as tunable mechanical strength, thermal stability, and optical characteristics, making them suitable for applications in electronics, aerospace, and biomedical devices.

Recent advancements in computational chemistry have further enhanced our understanding of 1-Methanesulfonyl-3-(prop-2-yn-1-yl)benzene's reactivity and applications. Molecular modeling studies have revealed that this compound can act as a ligand in transition metal catalysis, facilitating various organic transformations with high efficiency. This has opened up new avenues for its use in asymmetric synthesis, where enantioselective catalysts are essential for producing chiral drugs with high enantiomeric purity.

The pharmaceutical industry has been particularly interested in exploring the biological activity of derivatives of 1-Methanesulfonyl-3-(prop-2-yn-1-y]benzene. Preliminary pharmacokinetic studies suggest that certain analogs exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. For instance, modifications at the propyne position have led to compounds that selectively target Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways. Such findings underscore the importance of this scaffold in developing next-generation therapeutics.

Moreover, the environmental impact of synthesizing 1-Methanesulfonyl -3-(prop -2 -yn - 1 - y]benzene has been carefully evaluated. Modern synthetic protocols emphasize green chemistry principles, minimizing waste and using sustainable solvents. For example, water-based reactions and biocatalytic methods have been explored to reduce reliance on hazardous reagents. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The future prospects for 1-Methanesulfonyl -3 -(prop - 2 -yn - 1 - y]benzene are vast and multifaceted. Ongoing research aims to expand its utility in drug discovery by exploring novel derivatives with enhanced pharmacological properties. Concurrently, its application in nanotechnology is being investigated, with potential uses ranging from drug delivery systems to smart materials capable of responding to external stimuli.

In conclusion, 1-Methanesulfonyl -3 -(prop - 2 -yn - 1 - y]benzene (CAS No . 2229632 -38 -4 ) stands as a testament to the ingenuity of modern chemical research . Its unique structural features , coupled with its versatility in synthesis , make it a valuable asset across multiple scientific disciplines . As our understanding of its properties continues to grow , so too will its impact on pharmaceuticals , materials science , and beyond . p>